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Compound of Interest

Compound Name: Oxaprozin-d10

Cat. No.: B15621311 Get Quote

Essential Safety and Handling Guide for
Oxaprozin-d10
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Oxaprozin-d10,

a deuterated analog of Oxaprozin. The following procedures are designed to ensure the safe

handling, storage, and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Oxaprozin is classified as a hazardous substance.[1] It is harmful if swallowed and can cause

skin and serious eye irritation. Therefore, appropriate personal protective equipment is

essential to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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PPE Component Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.[2]

To prevent skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.[3]

To protect eyes from splashes

or dust.

Lab Coat

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.[2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

An N95 or higher-rated

respirator may be necessary if

there is a risk of generating

dust or aerosols.[4]

To prevent inhalation of the

compound.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Oxaprozin-
d10 and ensuring a safe laboratory environment.

Handling Procedures

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid Dust Formation: Take measures to avoid the formation of dust when handling the solid

compound.[3]

Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the handling area.[2]

Storage Conditions
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Parameter Specification

Temperature Store at +4°C.[5]

Container
Keep in a tightly closed, light-resistant container.

[6]

Location Store in a dry and well-ventilated place.[3]

Experimental Workflow
The following diagram outlines a typical experimental workflow for handling Oxaprozin-d10,

from receiving to disposal.
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Experimental Workflow for Oxaprozin-d10 Handling
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A typical experimental workflow for handling Oxaprozin-d10.
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Disposal Plan
Proper disposal of Oxaprozin-d10 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Procedures

Waste Type Disposal Method

Unused Oxaprozin-d10

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations.[1]

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, lab coat) Bag and dispose of as hazardous waste.

Empty Containers
Puncture to prevent reuse and dispose of in an

authorized landfill.[1]

General Disposal Guidance:

Do not dispose of down the drain or in regular trash.

If a take-back program is available, that is the preferred method of disposal.[7][8]

If no take-back program is available, the unused drug can be mixed with an undesirable

substance like coffee grounds or cat litter, placed in a sealed container, and then thrown in

the household trash.[7] However, for a laboratory setting, disposal as hazardous waste is the

more appropriate method.

Always consult your institution's environmental health and safety (EHS) department for

specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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